Methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-3-carboxylate

• IUPAC Name: methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-3-carboxylate
• InChI: InChI=1S/C17H20BNO4/c1-16(2)17(3,4)23-18(22-16)13-6-7-14-11(9-13)8-12(10-19-14)15(20)21-5/h6-10H,1-5H3
• InChI Key: ZCAZNFZFHJVJGE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=CC(=CN=C3C=C2)C(=O)OC
• Molecular Formula: C17H20BNO4
• Molecular Weight: 313.2 g/mol

Description

The compound seems to be a boronic ester derivative. Boronic esters are commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Chemical Reactions Analysis

Boronic esters are known to participate in various chemical reactions, most notably Suzuki-Miyaura cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not available from the sources I found.

Scientific Research Applications

Organic Intermediate

Methyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-3-carboxylate can serve as an organic intermediate with borate and sulfonamide groups. .

Synthesis of Novel Copolymers

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Borylation at the Benzylic C-H Bond

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Hydroboration of Alkyl or Aryl Alkynes and Alkenes

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Construction of Stimulus-Responsive Drug Carriers

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Drug Application Research

Boric acid compounds, which are related to this compound, are usually used as enzyme inhibitors or specific ligand drugs. .

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, are known to be used for borylation at the benzylic c-h bond of alkylbenzenes .

Mode of Action

The compound interacts with its targets through a process known as borylation. This involves the addition of a boron atom to the benzylic C-H bond of alkylbenzenes . The resulting changes include the formation of pinacol benzyl boronate .

Result of Action

The borylation process it is involved in can lead to the formation of new compounds, such as pinacol benzyl boronate , which can have various effects at the molecular and cellular level.

Action Environment

The compound should be stored in an inert atmosphere at 2-8°C . Environmental factors such as temperature, humidity, and light could potentially influence the compound’s action, efficacy, and stability.

Future Directions

The future directions for this compound would depend on its applications. If it’s a useful reagent in organic synthesis, research could focus on developing more efficient synthesis methods or exploring new reactions.